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Compound of Interest

Compound Name:
Tripropylene glycol monomethyl

ether

Cat. No.: B155963 Get Quote

Technical Support Center: Optimizing TPM in
Cleaning and Degreasing
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on using Tripropylene Glycol Methyl Ether (TPM)

for cleaning and degreasing applications. Find answers to common questions and troubleshoot

specific issues encountered during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is TPM and why is it used for cleaning?

A1: TPM stands for Tripropylene Glycol Methyl Ether, a high-performance, low-volatility solvent.

[1] It is a colorless, water-soluble liquid with a mild odor, known for its excellent ability to

dissolve a wide range of polar and non-polar substances, including resins, oils, greases, and

polymers.[1][2] Its low toxicity and non-flammable nature make it a safer alternative to more

volatile solvents like Isopropyl Alcohol (IPA) and acetone in a laboratory setting.[3][4]

Q2: What are the main advantages of using TPM over other solvents like IPA or acetone?

A2: TPM offers several key advantages:
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Enhanced Safety: TPM is non-flammable, with a high flash point of 111°C (232°F),

significantly reducing fire risk compared to IPA (12°C) and acetone (-20°C).[5][6][7]

Low Volatility: Its slow evaporation rate means less solvent is lost to the atmosphere over

time, making it more economical for infrequent use and reducing inhalation exposure.[8][9]

[10]

High Capacity for Contaminants: TPM can dissolve significantly more contaminants (such as

uncured resins) than IPA before losing its cleaning effectiveness, extending its usable life.[3]

[8]

Reduced Material Damage: Some materials, particularly certain plastics, are less prone to

warping or cracking with prolonged exposure to TPM compared to aggressive solvents like

acetone.[3][5]

Q3: Is TPM compatible with all laboratory materials?

A3: While TPM is compatible with a wide range of materials, including most metals and glass,

caution is advised with certain polymers. Materials like Buna-N, neoprene, and some butylene

polymers are known to swell in contact with TPM. It is always recommended to test for

compatibility on a small, non-critical area of any plastic or elastomeric material before large-

scale use. For critical components, stainless steel and Teflon (for gaskets) are recommended

materials.[9]

Q4: How should I dispose of used or contaminated TPM?

A4: Used TPM containing dissolved oils, resins, or other chemical residues should be treated

as hazardous waste. Do not pour it down the drain.[11] Disposal must be carried out in

accordance with local, state, and institutional regulations for hazardous chemical waste. Always

consult your organization's Environmental Health and Safety (EHS) department for specific

guidance.[12][13] For larger volumes, solvent recycling systems can be a cost-effective and

environmentally responsible option.[14]

Q5: Can TPM be mixed with other solvents?

A5: Yes, TPM is miscible with water and can be blended with other co-solvents, such as

dimethyl esters or propylene carbonate.[1][2] This allows for the formulation of custom cleaning
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solutions where varying degrees of solvency and surface performance are desired.[2]

Data Presentation: Solvent Properties
The table below summarizes key physical properties of TPM and common alternative cleaning

solvents for easy comparison.

Property

TPM

(Tripropylene

Glycol Methyl

Ether)

Isopropyl

Alcohol (IPA)
Acetone Ethanol

Chemical

Formula
C₁₀H₂₂O₄ C₃H₈O[15] C₃H₆O[11][16] C₂H₆O[17]

Boiling Point 242.8 °C[18] 82.6 °C[2] 56 °C[11][16] 78.5 °C[17]

Flash Point
111 - 124 °C[7]

[18]
12 °C[2][18] -20 °C[6] 9 - 11 °C[17]

Density (at 20°C) ~0.965 g/cm³[18] ~0.786 g/mL[2]
~0.785 g/cm³[16]

[19]
~0.789 g/cm³[20]

Vapor Pressure

(at 20°C)
<0.01 mmHg

~4.4 kPa (33

mmHg)[2]

~24.7 kPa (185

mmHg)

~5.9 kPa (44

mmHg)

Solubility in

Water

Completely

Miscible[9][18]
Miscible[2]

Highly

Soluble[11][16]
Miscible[17][20]

Key Safety Note
Non-flammable,

low toxicity[1]

Highly

flammable,

irritant[2][18]

Highly

flammable,

irritant[11][16]

Highly

flammable[17]

[20]

Troubleshooting Guide
This guide addresses specific issues that may arise during cleaning and degreasing

experiments with TPM.

Logical Troubleshooting Workflow
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Problem: Inefficient Cleaning

Is mechanical agitation
(stirring, sonication)

being used?

Is the cleaning
temperature optimized?

Yes
Action:

Introduce or increase
mechanical agitation.

No

Is the cleaning
duration sufficient?

Yes
Action:

Increase temperature
(within safe limits of substrate).

No

Is the TPM saturated
with contaminants?

Yes
Action:

Increase cleaning time.

No

Is a final rinse step
being performed?

No
Action:

Replace with fresh TPM.

Yes

Is the contaminant
highly non-polar or complex?

Yes
Action:

Rinse with water or a
fast-evaporating solvent (e.g., IPA).

No

Action:
Consider adding a co-solvent

to the TPM formulation.

Yes

Problem Resolved

No
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Start: Prepare Coupons

1. Clean & Dry Coupons

2. Weigh Clean Coupon (M1)

3. Apply Contaminant (Soil)

4. Weigh Soiled Coupon (M2)

5. Clean with TPM
(Controlled Time, Temp, Agitation)

6. Rinse & Thoroughly Dry

7. Weigh Final Coupon (M3)

8. Calculate Efficiency

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155963#improving-the-efficiency-of-tpm-in-cleaning-
and-degreasing-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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